Cas no 68568-81-0 (2-(3,7-dimethyloct-6-enyl)-4,4,6-trimethyl-1,3-dioxane)

• Product name: 2-(3,7-dimethyloct-6-enyl)-4,4,6-trimethyl-1,3-dioxane
• CAS No: 68568-81-0
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 971342
• PubChem ID: 109477

2-(3,7-dimethyloct-6-enyl)-4,4,6-trimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(3,7-dimethyloct-6-enyl)-4,4,6-trimethyl-1,3-dioxane
• 1,3-Dioxane, 2-(3,7-dimethyl-6-octen-1-yl)-4,4,6-trimethyl-
• 1,3-Dioxane, 2-(3,7-dimethyl-6-octenyl)-4,4,6-trimethyl-
• 2-(3,7-Dimethyl-6-octen-1-yl)-4,4,6-trimethyl-1,3-dioxane
• 2-(3,7-dimethyloct-6-en-1-yl)-4,4,6-trimethyl-1,3-dioxane
• NS00063305
• 68568-81-0
• EINECS 271-503-2
• DTXSID50887469
• GLPCRNNIZYRLPH-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H32O2/c1-13(2)8-7-9-14(3)10-11-16-18-15(4)12-17(5,6)19-16/h8,14-16H,7,9-12H2,1-6H3
• InChI Key： GLPCRNNIZYRLPH-UHFFFAOYSA-N
• SMILES： CC1CC(OC(O1)CCC(C)CCC=C(C)C)(C)C

Computed Properties

• Exact Mass: 268.24036
• Monoisotopic Mass: 268.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46